Cas no 690967-21-6 ({3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol)

• Product Name: {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol
• CAS No: 690967-21-6
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 6784103
• PubChem ID: 898240
• Update Time: 2025-07-25

{3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-METHOXY-4-[(4-METHYLPHENYL)METHOXY]PHENYL}METHANOL
• AKOS000248030
• BBL034367
• [3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]methanol
• 690967-21-6
• {3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol
• SR-01000256981-1
• (3-Methoxy-4-((4-methylbenzyl)oxy)phenyl)methanol
• SR-01000256981
• STL417009
• CS-0362905
• VS-12496
• {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol

• Inchi： 1S/C16H18O3/c1-12-3-5-13(6-4-12)11-19-15-8-7-14(10-17)9-16(15)18-2/h3-9,17H,10-11H2,1-2H3
• InChI Key： UMEUBORNDJFESM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1OC)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 258.125594432g/mol
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol

{3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol and Its Significance in Modern Chemical Research

{3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol, with the CAS number 690967-21-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate aromatic structure and functional groups, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both methoxy and benzyl ether substituents contributes to its unique chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structure of {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol encompasses a phenolic moiety linked to a benzyl ether group, which is further substituted with a methyl group on the aromatic ring. This configuration not only imparts distinct electronic and steric properties but also opens up possibilities for diverse chemical modifications. The compound's solubility profile and stability under various conditions make it suitable for use in both laboratory-scale synthesis and industrial applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules with complex aromatic frameworks. The methoxy group at the third position of the phenyl ring enhances the lipophilicity of the compound, which is often a desirable trait for oral bioavailability. Additionally, the benzyl ether side chain can serve as a versatile handle for further derivatization, allowing chemists to tailor the molecule's properties to specific biological targets.

One of the most compelling aspects of {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol is its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have been investigating its utility in constructing novel heterocyclic compounds, which are known to exhibit a wide range of biological activities. The benzyl ether functionality, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive scaffold for drug discovery efforts.

Recent studies have highlighted the importance of molecular diversity in pharmaceutical development. Compounds like {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol contribute to this diversity by offering unique structural motifs that can be optimized for specific therapeutic applications. For instance, modifications to the aromatic ring or the side chains can lead to compounds with improved selectivity or reduced toxicity. This flexibility underscores the compound's significance as a building block in medicinal chemistry.

The synthetic pathways leading to {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol also warrant attention. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct its complex framework efficiently. These methods not only ensure high yields but also allow for precise control over regioselectivity, which is crucial for producing enantiomerically pure compounds when necessary.

In addition to its synthetic appeal, {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol has shown promise in preliminary biological evaluations. Early pharmacokinetic studies indicate that it exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are essential for evaluating its potential as an active pharmaceutical ingredient (API). Further investigations are ongoing to explore its interactions with various biological targets and assess its therapeutic efficacy.

The role of computational chemistry in analyzing molecules like {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize molecular interactions before conducting expensive experimental trials. This approach has accelerated the drug discovery process significantly and has helped identify promising candidates for further development.

The future prospects for {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol are bright, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Its unique structural features make it a valuable asset in both academic research and industrial settings. As new synthetic methodologies emerge and our understanding of molecular interactions deepens, compounds like this are likely to play an increasingly important role in addressing complex chemical challenges.

In conclusion, {3-Methoxy-4-[(4-methylbenzyl)oxy]phenyl}methanol, CAS number 690967-21-6, represents a significant advancement in chemical research with implications for drug development and synthetic chemistry. Its intricate structure, coupled with its promising biological profile, positions it as a key compound for future investigations. As scientists continue to explore its potential, we can expect further breakthroughs that will shape the landscape of modern chemical biology.